Cas no 790676-40-3 ((S)-(+)-N-3-Benzylnirvanol)

• Product Name: (S)-(+)-N-3-Benzylnirvanol
• CAS No: 790676-40-3
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 555306
• PubChem ID: 329773138
• Update Time: 2024-10-27

(S)-(+)-N-3-Benzylnirvanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-ethyl-5-phenyl-3-(phenylmethyl)-, (5S)-
• (+)-N-3-Benzyl Nirvanol
• (S)-()-N-3-Benzylnirvanol
• (S)-(+)-N-3-BENZYLNIRVANOL
• (5S)-3-benzyl-5-ethyl-5-phenylimidazolidine-2,4-dione
• (5S)-5-Ethyl-5-phenyl-3-(phenylmethyl)-2,4-imidazolidinedione
• 5-ethyl-5-phenyl-3-(phenylmethyl)-2,4-imidazolidinedione
• 5-ethyl-5-phenyl-3-(phenylmethyl)-hydantoin
• (5S)-(+)-5-Ethyl-5-phenyl-3-(phenylmethyl)-2,4-imidazolidinedione
• (S)-3-Benzyl-5-ethyl-5-phenylimidazolidine-2,4-dione
• AKOS025295762
• CHEMBL3977345
• BDBM50207551
• MFCD09840024
• HY-W013268
• (+)-N-3-Benzylnirvanol, >=98% (HPLC), powder
• BCP24758
• (+)-N-3-Benzylnirvanol
• CS-W013984
• 790676-40-3
• DTXSID00654527
• 5-Ethyl-5-phenyl-3-(phenylmethyl)hydantoin
• (5S)-5-Ethyl-5-phenyl-3-(phenylmethyl)-2,4-imidazolidinedione (ACI)
• G71257
• DA-48582
• TS-09452
• (S)-(+)-N-3-Benzylnirvanol

• MDL： MFCD09840024
• Inchi： 1S/C18H18N2O2/c1-2-18(15-11-7-4-8-12-15)16(21)20(17(22)19-18)13-14-9-5-3-6-10-14/h3-12H,2,13H2,1H3,(H,19,22)/t18-/m0/s1
• InChI Key： ZMZDHUHMXXALFX-SFHVURJKSA-N
• SMILES： C([C@]1(NC(=O)N(CC2C=CC=CC=2)C1=O)C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 294.13700
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.19
• Melting Point: 147-1500C
• Refractive Index: 1.593
• Solubility: DMSO: >20mg/mL
• PSA: 49.41000
• LogP: 3.31060

(S)-(+)-N-3-Benzylnirvanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305 + P351 + P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-50
• Safety Instruction： 26-61
• Hazardous Material Identification：
• Risk Phrases：R22; R36; R50
• Storage Condition：2-8°C
• Safety Term：26-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones